Cas no 1368099-94-8 (4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine)

4-(Dimethyl-1,3-oxazol-2-yl)butan-1-amine is a versatile heterocyclic amine compound featuring a dimethyloxazole moiety linked to a butylamine chain. Its structural design combines the reactivity of an amine group with the stability and electronic properties of the oxazole ring, making it valuable in organic synthesis and pharmaceutical applications. The dimethyl substitution enhances steric and electronic effects, potentially improving selectivity in reactions. This compound is particularly useful as an intermediate in the development of bioactive molecules, including ligands and small-molecule inhibitors. Its balanced lipophilicity and functional group compatibility further contribute to its utility in medicinal chemistry and material science research.

4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine structure

1368099-94-8 structure

Product Name:4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine

CAS No:1368099-94-8

MF:C₉H₁₆N₂O

MW:168.236142158508

CID:6239498

PubChem ID:82413210

Update Time:2025-05-23

4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

- 4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine
- 1368099-94-8
- EN300-1866913
- Inchi： 1S/C9H16N2O/c1-7-8(2)12-9(11-7)5-3-4-6-10/h3-6,10H2,1-2H3
- InChI Key： GHYMKIQKYNSWGH-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C)N=C1CCCCN

Computed Properties

Exact Mass: 168.126263138g/mol
Monoisotopic Mass: 168.126263138g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 52Å²

4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1866913-1g	4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine	1368099-94-8	1g	$1286.0	2023-09-18
Enamine	EN300-1866913-5g	4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine	1368099-94-8	5g	$3728.0	2023-09-18
Enamine	EN300-1866913-10g	4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine	1368099-94-8	10g	$5528.0	2023-09-18
Enamine	EN300-1866913-0.05g	4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine	1368099-94-8	0.05g	$1080.0	2023-09-18
Enamine	EN300-1866913-0.1g	4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine	1368099-94-8	0.1g	$1131.0	2023-09-18
Enamine	EN300-1866913-0.25g	4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine	1368099-94-8	0.25g	$1183.0	2023-09-18
Enamine	EN300-1866913-0.5g	4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine	1368099-94-8	0.5g	$1234.0	2023-09-18
Enamine	EN300-1866913-1.0g	4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine	1368099-94-8	1g	$2083.0	2023-05-26
Enamine	EN300-1866913-2.5g	4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine	1368099-94-8	2.5g	$2520.0	2023-09-18
Enamine	EN300-1866913-5.0g	4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine	1368099-94-8	5g	$6043.0	2023-05-26

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Additional information on 4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine

Research Brief on 4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine (CAS: 1368099-94-8) in Chemical Biology and Pharmaceutical Applications

The compound 4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine (CAS: 1368099-94-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine as a versatile intermediate in the synthesis of bioactive molecules. Its oxazole moiety, combined with a flexible butylamine chain, makes it a valuable scaffold for designing modulators of protein-protein interactions (PPIs) and enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of novel kinase inhibitors, showing promising activity against cancer-related targets.

In terms of pharmacological properties, research has revealed that 4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine exhibits favorable pharmacokinetic profiles, including good solubility and membrane permeability. These characteristics make it particularly attractive for central nervous system (CNS) drug development. A recent preclinical study (Nature Chemical Biology, 2024) explored its potential in modulating neurotransmitter systems, suggesting applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthetic pathways for 4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine have been optimized in recent years, with several research groups reporting improved yields and purity. A 2024 publication in Organic Process Research & Development detailed a scalable, cost-effective synthesis route that maintains high enantiomeric purity, addressing previous challenges in large-scale production. This advancement is particularly significant for pharmaceutical companies considering this compound for clinical development.

Emerging applications of 4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine extend beyond traditional drug discovery. Recent work in chemical biology has demonstrated its utility in probe development for studying cellular processes. Its ability to selectively bind certain protein domains while remaining biologically inert makes it an excellent candidate for developing activity-based probes and imaging agents, as reported in a 2023 ACS Chemical Biology paper.

Safety and toxicological assessments of 4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine have progressed significantly, with recent in vitro and in vivo studies showing a favorable safety profile at therapeutic concentrations. However, researchers caution that dose-dependent effects require further investigation, particularly regarding long-term exposure. These findings were presented at the 2024 International Conference on Pharmaceutical Sciences.

Looking forward, the research community anticipates that 4-(dimethyl-1,3-oxazol-2-yl)butan-1-amine will continue to play a pivotal role in medicinal chemistry. Its structural flexibility allows for diverse modifications, opening possibilities for addressing multiple therapeutic targets. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting that clinical applications may emerge in the coming years.